Manganese acetylmethionate

Specification

• CAS No.: 105883-50-9
• Molecular Formula: C14H24MnN2O6S2
• Molecular Weight: 435.418209

Introduction

Chemical Structure and Properties

Molecular Composition

Manganese acetylmethionate features a central manganese ion coordinated with two acetylated methionine molecules. The molecular weight of this compound is 435.418209 daltons, reflecting its relatively complex structure compared to simple manganese salts. The coordination occurs through the oxygen atoms of both the acetyl group and the carboxylate group of methionine, creating a bidentate ligand arrangement that stabilizes the manganese center.

Table 1: Chemical Properties of Manganese Acetylmethionate

Property	Value
Chemical Name	Manganese acetylmethionate
Systematic Name	Manganese, bisN-(acetyl-.kappa.O)-L-methioninato-.kappa.O-
CAS Number	105883-50-9
Molecular Formula	C₁₄H₂₄MnN₂O₆S₂
Molecular Weight	435.418209 g/mol
Structure	Bidentate coordination complex
Manganese Oxidation State	Presumed +2 (based on typical organomanganese complexes)

Coordination Chemistry

In manganese acetylmethionate, the manganese center is likely in the +2 oxidation state, which is common for biologically relevant manganese compounds. Manganese(II) typically forms high-spin complexes with a paramagnetic character, similar to other manganese compounds described in the literature. The coordination geometry around the manganese center would be influenced by the steric requirements of the acetylated methionine ligands.

Biological Relevance of Manganese

Essential Biological Functions

Manganese is an essential trace element that serves as a cofactor for numerous enzymes including manganese superoxide dismutase, arginase, and pyruvate carboxylase. Through these enzymatic interactions, manganese participates in various physiological processes including:

• Amino acid, cholesterol, glucose, and carbohydrate metabolism

• Reactive oxygen species scavenging and antioxidant defense

• Bone formation and maintenance of skeletal structure

• Reproductive function

• Immune system response

• Blood clotting processes in conjunction with vitamin K

The human body contains approximately 10 to 20 mg of manganese, with 25% to 40% stored in bone tissues. Other organs with significant manganese content include the liver, pancreas, kidney, and brain, highlighting the widespread distribution and importance of this element in human physiology.

Manganese Absorption and Metabolism

Manganese is absorbed in the small intestine through an active transport system and, at higher intake levels, possibly through passive diffusion. Following absorption, manganese may remain free or bind to transport proteins including transferrin, albumin, and plasma alpha-2-macroglobulin for distribution throughout the body. The body maintains stable tissue manganese concentrations through regulatory control of manganese absorption and excretion, with more than 90% of absorbed manganese being excreted via bile into the feces.

Comparison with Other Manganese Compounds

Structural Comparison

Manganese forms numerous coordination compounds with varying properties. Recent research has identified novel manganese acetate compounds featuring extended chains of Mn²⁺ ions coordinated exclusively by acetate anions. Unlike these compounds, manganese acetylmethionate features coordination with the more complex acetylated methionine ligands rather than simple acetate groups.

Many organomanganese compounds exhibit diverse properties depending on the oxidation state of manganese and the nature of the coordinating ligands. For example, compounds like methylcyclopentadienyl manganese tricarbonyl (MMT) feature manganese in the +1 oxidation state and have applications as anti-knock compounds in gasoline. In contrast, manganese acetylmethionate likely contains manganese in the +2 oxidation state, which is more relevant to biological systems.

Functional Comparison

The biological activity of manganese compounds varies significantly based on their structure, solubility, and bioavailability. While inorganic manganese salts provide the element in a simple form, organomanganese compounds like manganese acetylmethionate may offer advantages in terms of absorption, tissue distribution, or cellular uptake. These functional differences could influence their efficacy in various applications, particularly in nutritional supplementation and therapeutic contexts.

Future Research Directions

Bioavailability Studies

Further research is needed to characterize the bioavailability of manganese from manganese acetylmethionate compared to other manganese compounds. Such studies would help determine whether this complex offers advantages in terms of absorption, tissue distribution, or retention.

Structural Optimization

Research into structural modifications of manganese acetylmethionate could lead to derivatives with enhanced properties for specific applications. Variations in the amino acid component or the coordination environment might yield compounds with improved stability, bioavailability, or targeted activity.